Cas no 115851-44-0 (2-[(4-chlorophenyl)methyl]-5-propan-2-ylcyclopentan-1-one)

• Product Name: 2-[(4-chlorophenyl)methyl]-5-propan-2-ylcyclopentan-1-one
• CAS No: 115851-44-0
• MF: C₁₅H₁₉ClO
• MW: 250.763763666153
• CID: 2613795
• PubChem ID: 19373570
• Update Time: 2025-04-21

2-[(4-chlorophenyl)methyl]-5-propan-2-ylcyclopentan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-[(4-chlorophenyl)methyl]-5-propan-2-ylcyclopentan-1-one

• Inchi： 1S/C15H19ClO/c1-10(2)14-8-5-12(15(14)17)9-11-3-6-13(16)7-4-11/h3-4,6-7,10,12,14H,5,8-9H2,1-2H3
• InChI Key： VJZOMMAKBUSHJY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC1C(C(C(C)C)CC1)=O

Computed Properties

• Exact Mass: 250.1124429Da
• Monoisotopic Mass: 250.1124429Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 17.1Ų